Cas no 343946-25-8 (5-Bromo-4-(4-chlorophenyl)thiazol-2-amine)

• Product Name: 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine
• CAS No: 343946-25-8
• MF: C₉H₆BrClN₂S
• MW: 289.579338550568
• CID: 1082004
• PubChem ID: 12948090
• Update Time: 2025-10-31

5-Bromo-4-(4-chlorophenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine
• 5-bromo-4-(4-chlorophenyl)-1,3-thiazol-2-amine
• 2-thiazolamine, 5-bromo-4-(4-chlorophenyl)-
• LogP
• SCHEMBL12495409
• 343946-25-8
• DB-368510
• DTXSID60513666
• AKOS022175885

• Inchi： 1S/C9H6BrClN2S/c10-8-7(13-9(12)14-8)5-1-3-6(11)4-2-5/h1-4H,(H2,12,13)
• InChI Key： QQFVAFAGXZKYMW-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC(=CC=2)Cl)N=C(N)S1

Computed Properties

• Exact Mass: 287.91248
• Monoisotopic Mass: 287.91236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine

Introduction to 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine (CAS No. 343946-25-8)

5-Bromo-4-(4-chlorophenyl)thiazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 343946-25-8, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this thiazole derivative incorporates both bromine and chlorine substituents, which contribute to its distinct reactivity and utility in synthetic chemistry.

The thiazole core is a heterocyclic aromatic compound that serves as a fundamental scaffold in numerous biologically active molecules. In particular, the presence of a bromine atom at the 5-position and a chlorophenyl group at the 4-position enhances the compound's versatility, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The amine functional group at the 2-position further extends its potential applications, allowing for further derivatization and modification to tailor its pharmacological properties.

Recent advancements in pharmaceutical research have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds incorporating the thiazole ring exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications present in 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine make it a particularly intriguing candidate for further investigation.

In particular, the bromine substituent at the 5-position of the thiazole ring enhances electrophilic substitution reactions, enabling the introduction of additional functional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is crucial for constructing more intricate molecular architectures, which are often required for achieving high selectivity and efficacy in drug candidates. The chlorophenyl group at the 4-position contributes to hydrophobic interactions and can influence binding affinity to biological targets.

The amine group at the 2-position of the thiazole ring provides a nucleophilic site for further chemical transformations. This functionality can be utilized to form amides, ureas, or other biologically relevant moieties that enhance pharmacological activity. For instance, amide linkages are commonly employed in drug design to improve solubility and metabolic stability while maintaining target binding affinity.

Current research in medicinal chemistry has focused on developing novel thiazole derivatives with enhanced therapeutic profiles. The combination of bromine and chlorine substituents in 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine offers a versatile platform for generating such compounds. By leveraging modern synthetic methodologies, researchers can explore diverse structural modifications to optimize biological activity and minimize potential side effects.

One particularly promising area of investigation involves the use of thiazole derivatives as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. The unique structural features of 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine, including its ability to engage with kinase active sites through hydrogen bonding and hydrophobic interactions, make it a compelling candidate for developing kinase inhibitors.

Evidence from preclinical studies suggests that thiazole-based kinase inhibitors can exhibit potent activity against specific oncogenic kinases. These inhibitors have shown promise in disrupting abnormal signaling pathways that drive tumor growth and progression. The presence of both bromine and chlorine substituents may enhance binding affinity through multiple interaction mechanisms, leading to more effective inhibition.

The development of novel kinase inhibitors represents a significant challenge due to the complex three-dimensional structures of kinase active sites. However, compounds like 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine provide valuable starting points for designing molecules that can precisely target these sites. By integrating computational modeling with experimental validation, researchers can refine lead structures to achieve optimal pharmacokinetic properties.

Beyond oncology, thiazole derivatives have shown potential in addressing other therapeutic areas such as infectious diseases and inflammatory disorders. The broad spectrum of biological activities associated with thiazole compounds underscores their importance as pharmacological scaffolds. Further exploration of derivatives like 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine may uncover novel therapeutic interventions with significant clinical impact.

The synthesis of complex organic molecules often requires multi-step processes that incorporate various reaction types. The reactivity patterns inherent in 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine, particularly its ability to undergo cross-coupling reactions and nucleophilic substitutions, make it an ideal building block for constructing advanced drug candidates. Advanced synthetic techniques such as transition-metal catalysis have enabled efficient transformations that would be otherwise challenging or impractical.

In conclusion, 5-Bromo-4-(4-chlorophenyl)thiazol-2-amine (CAS No. 343946-25-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic modifications, making it a valuable intermediate for generating biologically active molecules. Current research highlights its role as a key component in developing kinase inhibitors and other therapeutic agents with broad applications across medicine.